Cas no 2138197-05-2 (1-{3-Azabicyclo[4.2.1]nonan-3-yl}pent-4-yn-1-one)

• Product Name: 1-{3-Azabicyclo[4.2.1]nonan-3-yl}pent-4-yn-1-one
• CAS No: 2138197-05-2
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6360736
• PubChem ID: 165957141
• Update Time: 2025-05-23

1-{3-Azabicyclo[4.2.1]nonan-3-yl}pent-4-yn-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-803689
• 1-{3-azabicyclo[4.2.1]nonan-3-yl}pent-4-yn-1-one
• 2138197-05-2
• 1-{3-Azabicyclo[4.2.1]nonan-3-yl}pent-4-yn-1-one

• Inchi： 1S/C13H19NO/c1-2-3-4-13(15)14-8-7-11-5-6-12(9-11)10-14/h1,11-12H,3-10H2
• InChI Key： OWNWXEACOBFDPD-UHFFFAOYSA-N
• SMILES： O=C(CCC#C)N1CCC2CCC(C1)C2

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-{3-Azabicyclo[4.2.1]nonan-3-yl}pent-4-yn-1-one

Introduction to 1-{3-Azabicyclo[4.2.1]nonan-3-yl}pent-4-yn-1-one (CAS No. 2138197-05-2)

The compound 1-{3-Azabicyclo[4.2.1]nonan-3-yl}pent-4-yn-one, identified by the CAS number 2138197-05, is a fascinating molecule with significant potential in various fields of organic chemistry and pharmacology. This compound, often referred to as a bicyclic ketone, has garnered attention due to its unique structural features and promising applications in drug design and material science.

The molecular structure of 1-{3-Azabicyclo[4.2.1]nonan-3-yl}pent-4-yn-one consists of a bicyclic system fused with a ketone group, making it highly versatile in chemical reactions. The bicyclic framework provides stability and rigidity, which are advantageous in designing bioactive molecules with specific pharmacokinetic properties.

Recent studies have highlighted the potential of this compound in the development of novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders. Its ability to interact with specific biological targets, such as enzymes and receptors, has been extensively explored in academic research.

In terms of synthesis, the compound can be prepared through a variety of methods, including cycloaddition reactions and ring-closing metathesis. These methods allow for precise control over the stereochemistry and functional groups, ensuring high purity and reproducibility.

The application of 1-{3-Azabicyclo[4.2.1]nonan-3-yl}pent-4-yn-one extends beyond pharmacology into materials science, where its rigid structure makes it an ideal candidate for constructing advanced materials with tailored mechanical properties.

In conclusion, 1-{3-Azabicyclo[4.2.1]nonan-3-yl}pent-4-yn-one, CAS No. 213819705, represents a significant advancement in organic chemistry, offering diverse opportunities for innovation across multiple disciplines.